Sodium;[6-[[5-fluoro-2-(3,4,5-trimethoxyanilino)pyrimidin-4-yl]amino]-2,2-dimethyl-3-oxopyrido[3,2-b][1,4]oxazin-4-yl]methyl dihydrogen phosphate;hydride;hydrate
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Overview
Description
R788 disodium hexahydrate, also known as fostamatinib disodium hexahydrate, is a prodrug of the active compound tamatinib (R-406). It is a potent inhibitor of spleen tyrosine kinase (SYK), an enzyme involved in the immune response. This compound is primarily used in the treatment of chronic immune thrombocytopenia (ITP), an autoimmune disorder characterized by low platelet counts .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of R788 disodium hexahydrate involves multiple steps, starting from the preparation of the active metabolite R406The final step involves the conversion of the compound into its disodium hexahydrate form .
Industrial Production Methods
Industrial production of R788 disodium hexahydrate typically involves large-scale chemical synthesis under controlled conditions. The process ensures high purity and yield, often employing advanced techniques such as high-performance liquid chromatography (HPLC) for purification .
Chemical Reactions Analysis
Types of Reactions
R788 disodium hexahydrate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different metabolites.
Reduction: Reduction reactions can modify the functional groups, altering the compound’s activity.
Substitution: Substitution reactions, particularly involving the phosphate group, can lead to the formation of different derivatives
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium
Properties
Molecular Formula |
C23H29FN6NaO10P |
---|---|
Molecular Weight |
622.5 g/mol |
IUPAC Name |
sodium;[6-[[5-fluoro-2-(3,4,5-trimethoxyanilino)pyrimidin-4-yl]amino]-2,2-dimethyl-3-oxopyrido[3,2-b][1,4]oxazin-4-yl]methyl dihydrogen phosphate;hydride;hydrate |
InChI |
InChI=1S/C23H26FN6O9P.Na.H2O.H/c1-23(2)21(31)30(11-38-40(32,33)34)20-14(39-23)6-7-17(28-20)27-19-13(24)10-25-22(29-19)26-12-8-15(35-3)18(37-5)16(9-12)36-4;;;/h6-10H,11H2,1-5H3,(H2,32,33,34)(H2,25,26,27,28,29);;1H2;/q;+1;;-1 |
InChI Key |
XUOBFDCXMDGAAX-UHFFFAOYSA-N |
Canonical SMILES |
[H-].CC1(C(=O)N(C2=C(O1)C=CC(=N2)NC3=NC(=NC=C3F)NC4=CC(=C(C(=C4)OC)OC)OC)COP(=O)(O)O)C.O.[Na+] |
Origin of Product |
United States |
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